Cas no 1196888-17-1 (5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde)
1196888-17-1 structure
Product Name:5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde
CAS No:1196888-17-1
MF:C7H4F3NO2
MW:191.107372283936
CID:1101400
PubChem ID:82403760
Update Time:2025-04-20
5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde
- 1196888-17-1
- VEINCQZYLSGBFE-UHFFFAOYSA-N
- 5-(2,2,2-trifluoroacetyl)-1H-pyrrole-2-carbaldehyde
- AT15539
- SCHEMBL1787961
- 5-trifluoroacetylpyrrole-2-carbaldehyde
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- Inchi: 1S/C7H4F3NO2/c8-7(9,10)6(13)5-2-1-4(3-12)11-5/h1-3,11H
- InChI Key: VEINCQZYLSGBFE-UHFFFAOYSA-N
- SMILES: FC(C(C1=CC=C(C=O)N1)=O)(F)F
Computed Properties
- Exact Mass: 191.01941286g/mol
- Monoisotopic Mass: 191.01941286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.9Ų
5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
1196888-17-1 (5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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